N-(3-chlorophenyl)-N'-[3-(3-methyl-1-piperidinyl)propyl]urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[3-(3-methylpiperidin-1-yl)propyl]urea
• InChI: InChI=1S/C16H24ClN3O/c1-13-5-3-9-20(12-13)10-4-8-18-16(21)19-15-7-2-6-14(17)11-15/h2,6-7,11,13H,3-5,8-10,12H2,1H3,(H2,18,19,21)
• InChI Key: QCTSJKITNLSJAD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CCCNC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C16H24ClN3O
• Molecular Weight: 309.83 g/mol

Description

N-(3-chlorophenyl)-N'-[3-(3-methyl-1-piperidinyl)propyl]urea, commonly known as CPPU, is a synthetic plant growth regulator that has gained significant attention in the field of agriculture. CPPU has been found to enhance fruit size, yield, and quality in various crops, making it a potential solution for food security concerns.

Mechanism of Action

CPPU acts as a cytokinin-like plant hormone, stimulating cell division and elongation, and delaying senescence. It also promotes the accumulation of plant hormones, such as auxins and gibberellins, which are essential for fruit development.
Biochemical and Physiological Effects:
CPPU has been found to affect various physiological and biochemical processes in plants, including photosynthesis, respiration, and enzyme activities. It also alters the expression of genes involved in fruit development and stress response.

Advantages and Limitations for Lab Experiments

CPPU has several advantages for laboratory experiments, including its stability, solubility, and ease of application. However, its high cost and potential toxicity limit its widespread use.

Future Directions

1. Investigating the effects of CPPU on the nutritional value of fruits.
2. Developing CPPU-based formulations for foliar application.
3. Studying the interactions between CPPU and other plant growth regulators.
4. Exploring the potential use of CPPU in other crops, such as cereals and vegetables.
5. Investigating the potential use of CPPU in mitigating the effects of environmental stress on crops.
6. Developing CPPU-based technologies for sustainable agriculture.

Synthesis Methods

CPPU can be synthesized through various routes, including the reaction of 3-chloroaniline with 3-(3-methyl-1-piperidinyl)propyl isocyanate, followed by the reaction with urea. The synthesized CPPU can then be purified through recrystallization or column chromatography.

Scientific Research Applications

CPPU has been extensively studied for its potential use in improving crop yield and quality. It has been found to increase fruit size and weight in various fruits, including grapes, strawberries, kiwifruit, and tomatoes. CPPU also enhances the color, firmness, and sugar content of fruits, making them more desirable for consumers.